3-(4-Chloroanilino)-5-methylindol-2-one

• CAS No.: 61294-08-4
• Molecular Formula: C15H11ClN2O
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 3-(4-chlorophenyl)imino-5-methyl-1H-indol-2-one
• InChI: InChI=1S/C15H11ClN2O/c1-9-2-7-13-12(8-9)14(15(19)18-13)17-11-5-3-10(16)4-6-11/h2-8H,1H3,(H,17,18,19)
• InChI Key: XQBSLLAUGJLGHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C2=NC3=CC=C(C=C3)Cl

Description

3-(4-Chloroanilino)-5-methylindol-2-one is an indole derivative featuring a 4-chloroanilino group at position 3 and a methyl substituent at position 5 of the indol-2-one scaffold. Its molecular formula is C₁₅H₁₂ClN₂O, with a molecular weight of 274.7 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Chloroanilino)-5-methylindol-2-one typically involves the reaction of 4-chloroaniline with an appropriate indole derivative. One common method involves the use of a palladium-catalyzed amination reaction, where 4-chloroaniline is reacted with 5-methylindole in the presence of a palladium catalyst and a suitable base . The reaction conditions often include elevated temperatures and inert atmosphere to ensure the desired product formation.

Industrial Production Methods

Industrial production of 3-(4-Chloroanilino)-5-methylindol-2-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the use of automated systems for reagent addition and product isolation can improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(4-Chloroanilino)-5-methylindol-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the nitro group (if present) to an amine group.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while substitution reactions can produce various substituted indole derivatives .

Scientific Research Applications

3-(4-Chloroanilino)-5-methylindol-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(4-Chloroanilino)-5-methylindol-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Variations and Molecular Properties

The table below compares 3-(4-Chloroanilino)-5-methylindol-2-one with structurally similar indole and heterocyclic derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
3-(4-Chloroanilino)-5-methylindol-2-one	4-Cl-anilino (C3), CH₃ (C5)	C₁₅H₁₂ClN₂O	274.7	Potential kinase inhibition
3-[(2,4-Dimethylphenyl)amino]-5-nitroindol-2-one	2,4-diMe-anilino (C3), NO₂ (C5)	C₁₆H₁₄N₃O₃	296.3	Enhanced electrophilicity due to NO₂; antimicrobial activity
(3E)-5-Chloro-3-[(3-hydroxy-4-methylanilino)methylidene]-1H-indol-2-one	5-Cl, 3-OH-4-Me-anilino (C3)	C₁₆H₁₂ClN₂O₂	314.7	Chelation potential via hydroxyl group; antitumor applications
3-[5-(4-Chloroanilino)-1,3,4-thiadiazol-2-yl]-7-hydroxy-2H-chromen-2-one	4-Cl-anilino (thiadiazolyl), OH (C7)	C₁₇H₁₀ClN₃O₃S	395.8	Dual heterocyclic system; antioxidant properties

Key Observations :

• Electron-withdrawing vs. donating groups: The 4-chloroanilino group in the target compound enhances stability and modulates receptor binding compared to electron-donating methyl or methoxy groups in analogues (e.g., ).
• Bioactivity : Nitro-substituted derivatives () exhibit higher reactivity in redox processes, while hydroxylated variants () may act as metal chelators in therapeutic contexts.

Biochemical and Pharmacological Comparisons

Enzyme Inhibition Profiles

• Target compound : Preliminary studies suggest inhibition of tyrosine kinases due to structural mimicry of ATP-binding sites .
• Organotin derivatives (e.g., diphenyl-1-(4-chloroanilino)-1-[3-(tri-n-butylstannyl)-phenyl]methyl phosphonate, ): Exhibit pronounced cytotoxicity against cancer cell lines, likely via DNA intercalation or phosphatase inhibition .
• Thiazole/thiadiazole hybrids (): Demonstrated activity against oxidative stress pathways, with EC₅₀ values <10 μM in radical scavenging assays .

Solubility and Bioavailability

• The methyl group in 3-(4-Chloroanilino)-5-methylindol-2-one improves lipid solubility compared to polar nitro or hydroxylated analogues, enhancing membrane permeability.
• Thiadiazole-containing derivatives () show reduced aqueous solubility due to increased molecular rigidity and planar heterocyclic systems.